Cas no 2035018-90-5 ((2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide)

• Product Name: (2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide
• CAS No: 2035018-90-5
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 6239858
• PubChem ID: 119102086
• Update Time: 2025-05-24

(2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide
• F6519-5898
• 2035018-90-5
• (2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(furan-3-yl)prop-2-enamide
• AKOS026702530
• (E)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(furan-3-yl)acrylamide
• (E)-3-(furan-3-yl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]prop-2-enamide

• Inchi： 1S/C16H15N3O3/c20-16(5-4-13-6-10-21-12-13)17-11-14(15-3-1-9-22-15)19-8-2-7-18-19/h1-10,12,14H,11H2,(H,17,20)/b5-4+
• InChI Key： VNYBLZUOYBVIIU-SNAWJCMRSA-N
• SMILES： O1C=CC=C1C(CNC(/C=C/C1=COC=C1)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide

Introduction to (2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide (CAS No. 2035018-90-5)

The compound (2E)-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-3-(furan-3-yl)prop-2-enamide (CAS No. 2035018-90-) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides, which are known for their unique structural properties and reactivity. The presence of furan and pyrazole moieties in its structure contributes to its distinctive chemical behavior and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as catalytic asymmetric synthesis and transition metal-catalyzed coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery, material science, and advanced chemical engineering.

The molecular structure of (2E)-N...enamide is characterized by a conjugated system involving the furan rings and the pyrazole group, which enhances its electronic properties. This conjugation plays a crucial role in determining the compound's optical, electronic, and thermal characteristics, making it an attractive candidate for applications in optoelectronics and sensors.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that the pyrazole moiety can interact with various biological targets, including enzymes and receptors, suggesting its potential role in therapeutic interventions. Furthermore, the furan groups within the molecule contribute to its ability to engage in hydrogen bonding and π–π interactions, which are critical for bioavailability and target specificity.

In terms of industrial applications, (2E)-N...enamide has demonstrated remarkable stability under harsh conditions, making it suitable for use in high-performance materials such as polymers and composites. Its ability to undergo controlled polymerization under specific conditions has led to its exploration as a building block for advanced materials with tailored mechanical and thermal properties.

Recent studies have also highlighted the potential of this compound in the field of green chemistry. Its synthesis can be achieved through environmentally friendly routes, minimizing waste generation and reducing reliance on hazardous reagents. This aligns with global efforts to promote sustainable chemical practices and underscores the compound's role in eco-friendly industrial processes.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity profiles, and interaction dynamics with other molecules. These computational studies have been instrumental in guiding experimental efforts and optimizing synthetic pathways for large-scale production.

In conclusion, (2E)-N...enamide (CAS No. 2035018-) represents a frontier molecule with multifaceted applications across diverse scientific domains. Its unique structural features, combined with cutting-edge synthetic methodologies and computational insights, position it as a key player in advancing modern chemistry and materials science.